Cas no 1269292-88-7 (4-bromo-N-cyclohexylpyrimidin-2-amine)

• Product Name: 4-bromo-N-cyclohexylpyrimidin-2-amine
• CAS No: 1269292-88-7
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• MDL: MFCD18782884
• CID: 838593
• PubChem ID: 56763804
• Update Time: 2025-06-08

4-bromo-N-cyclohexylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• (4-Bromopyrimidin-2-yl)cyclohexylamine
• 4-Bromo-N-cyclohexylpyrimidin-2-amine
• QC-5606
• MFCD18782884
• DB-247079
• DTXSID00718254
• SCHEMBL20606073
• SB60782
• 2-Pyrimidinamine, 4-bromo-N-cyclohexyl-
• AKOS015835706
• (4-Bromo-pyrimidin-2-yl)-cyclohexyl-amine
• DS-1028
• 1269292-88-7
• 4-bromo-N-cyclohexylpyrimidin-2-amine

• MDL： MFCD18782884
• Inchi： 1S/C10H14BrN3/c11-9-6-7-12-10(14-9)13-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,12,13,14)
• InChI Key： DBUIHTZEKXKJPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(=N1)NC1CCCCC1

Computed Properties

• Exact Mass: 255.03700
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 37.81000
• LogP: 3.05670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-bromo-N-cyclohexylpyrimidin-2-amine

Introduction to 4-bromo-N-cyclohexylpyrimidin-2-amine (CAS No. 1269292-88-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-bromo-N-cyclohexylpyrimidin-2-amine, identified by the chemical identifier CAS No. 1269292-88-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound, featuring a brominated pyrimidine core substituted with an N-cyclohexylamino group, presents a promising scaffold for the development of novel bioactive molecules. The bromine atom at the 4-position of the pyrimidine ring enhances its utility as a handle for further functionalization, while the cyclohexylamino moiety contributes to enhanced solubility and metabolic stability, making it an attractive candidate for drug discovery initiatives.

The structure-activity relationship (SAR) of 4-bromo-N-cyclohexylpyrimidin-2-amine has been extensively explored in recent years, particularly in the context of its potential as an intermediate in the synthesis of pharmacologically relevant compounds. Pyrimidine derivatives are well-documented for their biological significance, with many natural and synthetic pyrimidines exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of a bromine atom at the 4-position not only facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings but also allows for further derivatization through halogen exchange or metalation strategies.

The N-cyclohexylamino group in 4-bromo-N-cyclohexylpyrimidin-2-amine plays a crucial role in modulating the compound's pharmacokinetic profile. The cyclohexyl ring provides steric hindrance, which can influence binding affinity to biological targets, while also improving solubility in aqueous media compared to more hydrophobic analogs. This balance between lipophilicity and solubility is critical for achieving optimal pharmacological efficacy and minimizing off-target effects.

Recent advancements in medicinal chemistry have highlighted the utility of 4-bromo-N-cyclohexylpyrimidin-2-amine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive therapeutic targets. The brominated pyrimidine scaffold allows for easy introduction of additional substituents that can fine-tune binding interactions with specific kinase domains. For instance, modifications at the 2-amino position can enhance selectivity against closely related kinases, reducing the likelihood of side effects.

One particularly noteworthy application of 4-bromo-N-cyclohexylpyrimidin-2-amine is in the development of small-molecule inhibitors targeting Janus kinases (JAKs). JAKs are involved in inflammatory responses and have been implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis. Small-molecule inhibitors designed to bind to JAKs have shown considerable promise in preclinical studies, with several candidates advancing into clinical trials. The bromine atom in 4-bromo-N-cyclohexylpyrimidin-2-amine provides a convenient site for further derivatization, enabling the creation of high-affinity JAK inhibitors with improved pharmacological properties.

The versatility of 4-bromo-N-cyclohexylpyrimidin-2-amine extends beyond kinase inhibition. Researchers have also explored its potential as a precursor for antiviral agents. Pyrimidine derivatives are known to interfere with viral replication by inhibiting essential enzymes such as reverse transcriptase or polymerase. The structural features of 4-bromo-N-cyclohexylpyrimidin-2-amine, including its ability to undergo further functionalization, make it an ideal candidate for designing novel antiviral compounds capable of targeting emerging viral threats.

The synthesis of 4-bromo-N-cyclohexylpyrimidin-2-amine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of a pyrimidine derivative at the 4-position followed by nucleophilic substitution with cyclohexylamine or its derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

The growing interest in 4-bromo-N-cyclohexylpyrimidin-2-amine has spurred innovation in synthetic chemistry, particularly in the development of novel catalytic systems for cross-coupling reactions. Transition-metal catalysts such as palladium and nickel have been widely employed to facilitate bond-forming reactions at the bromine substituent, enabling rapid diversification of the compound's structure without compromising purity or yield.

In conclusion, 4-bromo-N-cyclohexylpyrimidin-2-amine (CAS No. 1269292-88-7) represents a valuable building block for pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel bioactive molecules with applications spanning anticancer therapy, anti-inflammatory treatment, and antiviral interventions. As our understanding of structure/activity relationships continues to evolve, 4-bromo-N-cyclohexylpyrimidin-2-am ine will undoubtedly remain at the forefront of medicinal chemistry innovation.